N1-(2-(1-((4-fluoro-3-methylphenyl)sulfonyl)piperidin-2-yl)ethyl)-N2-(p-tolyl)oxalamide

• IUPAC Name: N-[2-[1-(4-fluoro-3-methylphenyl)sulfonylpiperidin-2-yl]ethyl]-N'-(4-methylphenyl)oxamide
• InChI: InChI=1S/C23H28FN3O4S/c1-16-6-8-18(9-7-16)26-23(29)22(28)25-13-12-19-5-3-4-14-27(19)32(30,31)20-10-11-21(24)17(2)15-20/h6-11,15,19H,3-5,12-14H2,1-2H3,(H,25,28)(H,26,29)
• InChI Key: POCXJJPCDRMNFT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C(=O)NCCC2CCCCN2S(=O)(=O)C3=CC(=C(C=C3)F)C
• Molecular Formula: C23H28FN3O4S
• Molecular Weight: 461.6 g/mol

Description

N1-(2-(1-((4-fluoro-3-methylphenyl)sulfonyl)piperidin-2-yl)ethyl)-N2-(p-tolyl)oxalamide is a useful research compound. Its molecular formula is C23H28FN3O4S and its molecular weight is 461.55. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Arylsulfonamide Derivatives as α1-Adrenoceptor Antagonists

A study explored the development of new α1-adrenoceptor antagonists by synthesizing a series of arylsulfonamide derivatives of (aryloxy)ethyl pyrrolidines and piperidines. These compounds were evaluated for their affinity towards α1- and α2-adrenoceptors, revealing high-to-moderate affinity for the α1-adrenoceptor and moderate selectivity over the α2-receptor subtype. Among the synthesized compounds, some displayed a functional preference to the α1A-adrenoceptor subtype, behaving as antagonists. This research highlights the potential of arylsulfonamide derivatives in developing uroselective α1-adrenoceptor antagonists, contributing to therapeutic options for diseases mediated by α1-adrenoceptors (Rak et al., 2016).

Piperidine-4-Carboxylic Acid Derivatives as Anticancer Agents

Another research endeavor focused on the synthesis of piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids, aiming to evaluate their potential as anticancer agents. The synthesis process involved several steps, culminating in the creation of compounds with significant anticancer activity, as evidenced by their low IC50 values compared to the reference drug doxorubicin. This study underscores the promising anticancer capabilities of propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole, warranting further investigation to confirm their therapeutic value (Rehman et al., 2018).

Anodic Methoxylation of Piperidine Derivatives

The anodic methoxylation of N-acyl and N-sulfonyl piperidines was studied to understand the electrochemical behavior of these compounds. The research demonstrated that methoxylation favored the formation of α-monomethoxy products under certain conditions, shedding light on the chemical reactivity and potential applications of these piperidine derivatives in various synthetic processes (Golub & Becker, 2015).